Cas no 1807069-73-3 (Ethyl 5-chloromethyl-2-cyano-4-methoxybenzoate)
Ethyl 5-chloromethyl-2-cyano-4-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 5-chloromethyl-2-cyano-4-methoxybenzoate
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- Inchi: 1S/C12H12ClNO3/c1-3-17-12(15)10-4-8(6-13)11(16-2)5-9(10)7-14/h4-5H,3,6H2,1-2H3
- InChI Key: YBYVWOYGXSHBHL-UHFFFAOYSA-N
- SMILES: ClCC1C=C(C(=O)OCC)C(C#N)=CC=1OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 312
- XLogP3: 2.2
- Topological Polar Surface Area: 59.3
Ethyl 5-chloromethyl-2-cyano-4-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015018189-250mg |
Ethyl 5-chloromethyl-2-cyano-4-methoxybenzoate |
1807069-73-3 | 97% | 250mg |
494.40 USD | 2021-06-18 | |
| Alichem | A015018189-500mg |
Ethyl 5-chloromethyl-2-cyano-4-methoxybenzoate |
1807069-73-3 | 97% | 500mg |
790.55 USD | 2021-06-18 | |
| Alichem | A015018189-1g |
Ethyl 5-chloromethyl-2-cyano-4-methoxybenzoate |
1807069-73-3 | 97% | 1g |
1,534.70 USD | 2021-06-18 |
Ethyl 5-chloromethyl-2-cyano-4-methoxybenzoate Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on Ethyl 5-chloromethyl-2-cyano-4-methoxybenzoate
Comprehensive Overview of Ethyl 5-chloromethyl-2-cyano-4-methoxybenzoate (CAS No. 1807069-73-3)
Ethyl 5-chloromethyl-2-cyano-4-methoxybenzoate (CAS No. 1807069-73-3) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring a chloromethyl group, a cyano group, and a methoxybenzoate moiety, makes it a versatile building block for drug discovery and material science applications. Researchers and manufacturers are increasingly interested in this compound due to its potential in developing novel bioactive molecules and advanced materials.
The growing demand for Ethyl 5-chloromethyl-2-cyano-4-methoxybenzoate is driven by its role in synthesizing high-value compounds, particularly in the pharmaceutical industry. With the rise of AI-driven drug discovery and green chemistry, this compound has gained attention for its compatibility with sustainable synthesis methods. Many users search for "synthesis of Ethyl 5-chloromethyl-2-cyano-4-methoxybenzoate" or "CAS 1807069-73-3 applications," reflecting its relevance in modern research. Its stability and reactivity under mild conditions make it a preferred choice for high-throughput screening and combinatorial chemistry.
From a technical perspective, Ethyl 5-chloromethyl-2-cyano-4-methoxybenzoate exhibits excellent solubility in common organic solvents, facilitating its use in multi-step reactions. The presence of the cyano group enhances its electrophilic properties, while the methoxy group contributes to steric and electronic modulation. These characteristics are frequently explored in queries like "how to purify Ethyl 5-chloromethyl-2-cyano-4-methoxybenzoate" or "NMR data for CAS 1807069-73-3," indicating strong academic and industrial interest.
In the context of personalized medicine and bioconjugation, this compound serves as a key intermediate for modifying drug candidates. Its chloromethyl functionality allows for further derivatization, aligning with trends in targeted drug delivery and prodrug design. Searches such as "Ethyl 5-chloromethyl-2-cyano-4-methoxybenzoate cross-coupling reactions" highlight its utility in catalysis and ligand synthesis. Additionally, its compatibility with microwave-assisted synthesis techniques addresses the need for faster, energy-efficient processes.
Quality control and analytical methods for CAS 1807069-73-3 are also trending topics, with users seeking "HPLC analysis of Ethyl 5-chloromethyl-2-cyano-4-methoxybenzoate" or "stability studies." The compound's robustness under varying pH and temperature conditions makes it suitable for scalable production. Furthermore, its application in fluorescent probes and photoactive materials has sparked interest in materials science, as evidenced by searches like "CAS 1807069-73-3 in OLEDs."
In summary, Ethyl 5-chloromethyl-2-cyano-4-methoxybenzoate (CAS No. 1807069-73-3) is a multifaceted compound with broad applicability across pharmaceuticals, materials science, and synthetic chemistry. Its alignment with cutting-edge research trends, such as AI-aided molecular design and sustainable synthesis, ensures its continued relevance. By addressing common user queries and emphasizing its unique properties, this overview underscores the compound's significance in advancing scientific and industrial innovation.
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